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Compound of Interest

Compound Name: 3-Galactosyllactose

Cat. No.: B1195140 Get Quote

CAS Number: 32694-82-9[1] Molecular Formula: C₁₈H₃₂O₁₆[1]

This technical guide provides an in-depth overview of 3-Galactosyllactose (3'-GL), a bioactive

oligosaccharide with significant potential in drug development and nutritional science. This

document is intended for researchers, scientists, and professionals in the field, offering a

comprehensive summary of its chemical properties, biological functions, and relevant

experimental methodologies.

Chemical and Physical Properties
3-Galactosyllactose is a trisaccharide composed of a galactose molecule linked to a lactose

molecule. It is a structural isomer of other galactosyllactoses, such as 4'-galactosyllactose and

6'-galactosyllactose, differing in the linkage position of the terminal galactose.
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Property Value Reference

CAS Number 32694-82-9 [1]

Molecular Formula C₁₈H₃₂O₁₆ [1]

Molecular Weight 504.44 g/mol [1]

Synonyms
3'-GL, β-D-Gal-(1→3)-β-D-Gal-

(1→4)-D-Glc

Appearance White Powder

Purity >90% (commercially available) [1]

Biological Activity and Mechanism of Action
3-Galactosyllactose has demonstrated significant anti-inflammatory properties, primarily

through the attenuation of the Nuclear Factor-kappa B (NF-κB) signaling pathway in human

intestinal epithelial cells.[2][3] This mechanism is crucial for modulating the innate immune

response in the gut.

The canonical NF-κB signaling cascade is a central pathway in regulating inflammatory

responses. In an unstimulated state, NF-κB (a heterodimer of p50 and p65 subunits) is

sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by pro-inflammatory

signals, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and

subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus,

where it binds to specific DNA sequences and induces the transcription of pro-inflammatory

genes, such as those for cytokines and chemokines.

3-Galactosyllactose has been shown to mitigate the nuclear translocation of the p65 subunit

of NF-κB, thereby inhibiting the downstream inflammatory cascade.[2]

Signaling Pathway Diagram
Caption: The inhibitory effect of 3-Galactosyllactose on the NF-κB signaling pathway.
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This section details key experimental methodologies for studying the bioactivity of 3-
Galactosyllactose.

In Vitro Anti-inflammatory Assay in Human Intestinal
Epithelial Cells
This protocol is based on the methodology described by Newburg et al. (2016).[2][3]

1. Cell Culture:

Human intestinal epithelial cell lines such as T84, NCM-460, or H4 are cultured in

appropriate media (e.g., DMEM/F12) supplemented with 10% fetal bovine serum and 1%

penicillin-streptomycin.

Cells are maintained at 37°C in a humidified atmosphere with 5% CO₂.

2. Treatment:

Cells are seeded in multi-well plates and grown to confluence.

Prior to stimulation, cells are pre-incubated with varying concentrations of 3-
Galactosyllactose (e.g., 1-10 mg/mL) for a specified period (e.g., 2 hours).

Inflammation is induced by adding a pro-inflammatory stimulus such as Tumor Necrosis

Factor-alpha (TNF-α; e.g., 10 ng/mL) or Interleukin-1beta (IL-1β; e.g., 10 ng/mL).

3. Quantification of Inflammatory Markers:

ELISA: Supernatants are collected after a defined incubation period (e.g., 24 hours) to

measure the secretion of pro-inflammatory cytokines and chemokines like IL-8 and MCP-1

using commercially available ELISA kits.

RT-qPCR: Cellular RNA is extracted, reverse-transcribed to cDNA, and used for quantitative

real-time PCR to measure the mRNA expression levels of inflammatory genes.

4. NF-κB p65 Nuclear Translocation Assay:

Cells are grown on coverslips and treated as described above.
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After a short stimulation period (e.g., 30-60 minutes), cells are fixed, permeabilized, and

stained with an antibody specific for the p65 subunit of NF-κB.

Nuclear counterstaining (e.g., with DAPI) is performed.

The subcellular localization of p65 is visualized and quantified using fluorescence

microscopy.

In Vitro Intestinal Barrier Function Model
This protocol is adapted from methodologies used to assess intestinal barrier integrity.[4]

1. Caco-2 Cell Culture on Transwell Inserts:

Caco-2 human intestinal epithelial cells are seeded on permeable Transwell inserts and

cultured for approximately 21 days to allow for differentiation and formation of a polarized

monolayer with tight junctions.

2. Treatment:

The apical side of the Caco-2 monolayer is treated with 3-Galactosyllactose for 24 hours.[4]

Subsequently, the monolayer is challenged with a substance known to disrupt the intestinal

barrier, such as a mycotoxin or a pro-inflammatory cytokine.[4]

3. Assessment of Barrier Integrity:

Transepithelial Electrical Resistance (TEER): TEER is measured using a voltmeter to assess

the integrity of the tight junctions. A decrease in TEER indicates a compromised barrier.

Paracellular Permeability Assay: A fluorescent marker of a specific molecular weight (e.g.,

FITC-dextran) is added to the apical chamber. The amount of fluorescence that passes

through to the basolateral chamber over time is measured to determine paracellular

permeability.

Experimental Workflow Diagram
Caption: A generalized workflow for in vitro and ex vivo evaluation of 3-Galactosyllactose.
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Conclusion
3-Galactosyllactose is a promising bioactive compound with well-documented anti-

inflammatory effects, primarily mediated through the inhibition of the NF-κB signaling pathway.

The experimental protocols outlined in this guide provide a foundation for further research into

its therapeutic potential. For scientists and drug development professionals, 3-GL represents a

compelling target for the development of novel treatments for inflammatory conditions of the

gut and potentially beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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